Cas no 2228989-87-3 (Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2228989-87-3
• MF: C₁₆H₂₃N₃O₅
• MW: 337.37092423439
• CID: 5778166
• PubChem ID: 165692936
• Update Time: 2025-10-30

Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate
• EN300-1899096
• 2228989-87-3
• Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate

• Inchi： 1S/C16H23N3O5/c1-16(2,3)24-15(20)18-8-7-17-10-13(18)12-6-5-11(19(21)22)9-14(12)23-4/h5-6,9,13,17H,7-8,10H2,1-4H3
• InChI Key： GWATZGXSUZNWIP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=CC(=CC=1OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 337.16377084g/mol
• Monoisotopic Mass: 337.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.6Ų

Additional information on Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228989-87-3)

Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228989-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperazine derivatives, which are widely utilized in drug discovery and development. The presence of a methoxy group and a nitro group on the phenyl ring, along with the tert-butyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development and enzyme inhibition studies.

In recent years, the demand for piperazine-based compounds like Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate has surged, driven by their role in designing selective serotonin reuptake inhibitors (SSRIs) and other neuroactive agents. The compound's CAS No. 2228989-87-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern medicinal chemistry. Its structural features, such as the nitrophenyl group, contribute to its ability to interact with biological targets, making it a valuable tool for structure-activity relationship (SAR) studies.

One of the key trends in the pharmaceutical industry is the exploration of nitrogen-containing heterocycles, and Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate fits perfectly into this category. Its synthesis typically involves multi-step organic reactions, including Boc protection and aromatic substitution, which are topics of high interest in synthetic chemistry forums. The compound's methoxy and nitro functional groups also make it a candidate for photophysical studies, as these groups can influence electronic properties and reactivity.

From an SEO perspective, users often search for terms like "piperazine derivatives in drug discovery", "synthesis of nitrophenyl compounds", and "Boc-protected piperazine applications". These queries align with the compound's attributes, highlighting its importance in both academic and industrial settings. Additionally, the rise of AI-driven drug design has increased interest in small-molecule intermediates like this one, as they serve as building blocks for machine learning-based molecular modeling.

In conclusion, Tert-butyl 2-(2-methoxy-4-nitrophenyl)piperazine-1-carboxylate (CAS No. 2228989-87-3) is a compound of significant scientific and commercial value. Its applications span pharmaceutical research, chemical synthesis, and material science, making it a subject of ongoing investigation. As the field of medicinal chemistry evolves, this compound is likely to remain a focal point for researchers aiming to develop novel therapeutics and functional materials.